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Compound of Interest

Compound Name: 5-(4-Chlorophenyl)isoxazole

Cat. No.: B1635400 Get Quote

An In-Depth Technical Guide to 5-(4-Chlorophenyl)isoxazole

Introduction
5-(4-Chlorophenyl)isoxazole is a versatile heterocyclic compound that has garnered

significant interest within the scientific community, particularly in the realms of pharmaceutical

and agrochemical research. Its structure, featuring an isoxazole ring linked to a chlorophenyl

group, provides a unique scaffold for the synthesis of a wide array of bioactive molecules.[1]

The presence of the chlorine atom on the phenyl ring and the nitrogen and oxygen atoms

within the isoxazole ring imparts specific electronic properties that influence its chemical

reactivity and biological activity.[1] This guide provides a comprehensive overview of 5-(4-
Chlorophenyl)isoxazole, detailing its chemical identifiers, physicochemical properties,

synthesis methodologies, spectral characteristics, and applications, tailored for researchers,

scientists, and professionals in drug development.

Chemical Identity and Molecular Structure
Unambiguous identification of a chemical entity is paramount for scientific discourse and

regulatory compliance. 5-(4-Chlorophenyl)isoxazole is cataloged across multiple databases,

ensuring its comprehensive tracking.[1]
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A summary of the key identifiers for 5-(4-Chlorophenyl)isoxazole is presented in the table

below.

Identifier Value

CAS Number 7064-32-6[1][2]

IUPAC Name 5-(4-chlorophenyl)-1,2-oxazole[1][3]

Synonyms
5-(p-chlorophenyl)isoxazole, Isoxazole, 5-(4-

chlorophenyl)-[1][2][4]

Molecular Formula C₉H₆ClNO[1][2]

Molecular Weight 179.60 g/mol [1][2]

Canonical SMILES C1=CC(=CC=C1C2=CC=NO2)Cl[1][2][3]

InChI
InChI=1S/C9H6ClNO/c10-8-3-1-7(2-4-8)9-5-6-

11-12-9/h1-6H[1][3]

InChIKey DLWSAUPFARYKDH-UHFFFAOYSA-N[1][3]

MDL Number MFCD02183533[1][5]

PubChem CID 2735794[3]

European Community (EC) Number 809-700-8[1]

Structural Representation
The molecular architecture of 5-(4-Chlorophenyl)isoxazole consists of a five-membered

isoxazole ring, which is an aromatic heterocycle containing an oxygen and a nitrogen atom in

adjacent positions.[6] This ring is substituted at the 5-position with a 4-chlorophenyl group.[1]

Caption: Chemical structure of 5-(4-Chlorophenyl)isoxazole.

Physicochemical and Pharmacokinetic Properties
The physical and chemical characteristics of 5-(4-Chlorophenyl)isoxazole are crucial for its

handling, formulation, and biological activity.
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Property Value Source

Appearance White crystalline solid

Melting Point 84-90 °C

Boiling Point
504.4 °C at 760 mmHg

(predicted)
[1]

LogP 2.995 (calculated) [1][2]

Topological Polar Surface Area

(TPSA)
26.03 Å² [2]

Hydrogen Bond Acceptors 2 [2]

Hydrogen Bond Donors 0 [2]

Rotatable Bonds 1 [2]

The calculated LogP value of approximately 2.995 suggests that 5-(4-Chlorophenyl)isoxazole
has moderate lipophilicity.[1][2] This property indicates limited solubility in water but good

solubility in organic solvents like ethanol, dichloromethane, and chloroform.[1]

Synthesis Methodologies
The isoxazole ring is a common motif in medicinal chemistry, and various synthetic routes have

been developed for its construction.[7]

Hydroxylamine-Based Cyclization
A prevalent and efficient method for synthesizing 5-(4-Chlorophenyl)isoxazole involves the

reaction of a chalcone precursor with hydroxylamine.[8] A particularly clean approach utilizes

the reaction of 3-(dimethylamino)-1-(4-chlorophenyl)prop-2-en-1-one with hydroxylamine

hydrochloride in an aqueous medium.[1] This method is advantageous due to its mild reaction

conditions (50°C in water), high yields (85-87%), and the use of an environmentally benign

solvent.[1] The mechanism proceeds through a nucleophilic attack of hydroxylamine on the

carbonyl carbon, followed by intramolecular cyclization and the elimination of dimethylamine.[1]
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Reactants

Reaction Conditions

Product
3-(dimethylamino)-1-

(4-chlorophenyl)prop-2-en-1-one

Cyclization/
Elimination

Hydroxylamine
Hydrochloride (NH2OH·HCl)

Water (H2O)

50°C

5-(4-Chlorophenyl)isoxazole

Click to download full resolution via product page

Caption: Workflow for the aqueous synthesis of 5-(4-Chlorophenyl)isoxazole.

Other Synthetic Approaches
Condensation Reactions: A traditional method involves the condensation of 4-

chlorobenzaldehyde with hydroxylamine, followed by cyclization to form the isoxazole ring.[1]

One-Pot Syntheses: Modern synthetic chemistry often favors one-pot reactions for their

efficiency. Protocols involving the oxidation of aldoximes to generate nitrile oxide

intermediates, which then undergo a [3+2] cycloaddition with alkynes, have been developed.

[1]

Spectroscopic Characterization
The structural elucidation of 5-(4-Chlorophenyl)isoxazole is confirmed through various

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR).
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¹H NMR: The proton NMR spectrum provides characteristic signals for the protons on the

isoxazole and chlorophenyl rings. A study reported the following key shifts in CDCl₃: a

doublet at δ 6.52 ppm (J = 2.0 Hz) for the C4-H of the isoxazole ring, doublets at δ 7.45 ppm

(J = 8.4 Hz) and δ 7.73 ppm (J = 8.4 Hz) for the aromatic protons of the chlorophenyl group,

and a doublet at δ 8.30 ppm (J = 2.0 Hz) for the C3-H of the isoxazole ring.[8]

¹³C NMR: The carbon NMR spectrum confirms the carbon framework of the molecule.

Reported chemical shifts in CDCl₃ include signals at δ 98.9, 125.6, 127.0, 129.2, 136.1,

150.8, and 168.1 ppm.[1][8]

Applications in Research and Development
The isoxazole moiety is a privileged scaffold in medicinal chemistry, and its derivatives are

known to exhibit a wide range of biological activities, including anti-inflammatory, antibacterial,

and antitumor properties.[1][9][10]

Pharmaceutical Development
5-(4-Chlorophenyl)isoxazole serves as a crucial building block for the synthesis of more

complex pharmaceutical agents. Its derivatives have been investigated for a variety of

therapeutic applications:

Anticonvulsant Properties: Modifications to the isoxazole ring have led to the exploration of

derivatives with potential anticonvulsant activity.[1]

Anti-inflammatory and Analgesic Agents: The compound is a valuable intermediate in the

development of new anti-inflammatory and pain-relieving drugs.

Neurological Disorders: Research has utilized this compound in the synthesis of

pharmaceuticals targeting neurological disorders.

Anticancer Research: The isoxazole core is present in several anticancer agents, and

derivatives of 5-(4-Chlorophenyl)isoxazole are explored for their potential in cancer

treatment.[1][6]
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Beyond pharmaceuticals, derivatives of 5-(4-Chlorophenyl)isoxazole have shown potential in

the agricultural sector. Their inherent biological activity makes them candidates for the

development of novel pesticides and herbicides for crop protection.

Material Science
The unique chemical properties of this compound also lend themselves to applications in

material science, where it can be incorporated into the creation of advanced polymers and

coatings to enhance durability and performance.

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 5-(4-Chlorophenyl)isoxazole is classified as toxic if swallowed (Acute Toxicity,

Oral, Category 3).[3]

Hazard Statement: H301: Toxic if swallowed.[3]

Precautionary Statements: P264, P270, P301+P310, P321, P330, P405, P501.[2] This

includes washing hands thoroughly after handling, not eating or drinking when using the

product, and seeking immediate medical attention if swallowed.[3]

It is imperative to handle this compound in a well-ventilated area, using appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat. It should be

stored in a dry, sealed container, typically at 2-8°C.[2]

Conclusion
5-(4-Chlorophenyl)isoxazole is a compound of considerable scientific and commercial

interest. Its well-defined chemical properties, versatile synthesis routes, and the broad

biological activities of its derivatives make it a valuable tool for researchers in drug discovery,

agrochemical development, and material science. The comprehensive data presented in this

guide serves as a foundational resource for professionals seeking to understand and utilize this

important chemical intermediate. Continued research into the structure-activity relationships of

its derivatives is likely to uncover new and valuable applications in the future.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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